Cas no 1423031-71-3 (2-({(tert-butoxy)carbonylamino}methyl)-2-methylbutanoic acid)

• Product Name: 2-({(tert-butoxy)carbonylamino}methyl)-2-methylbutanoic acid
• CAS No: 1423031-71-3
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 4598363
• Update Time: 2025-06-14

2-({(tert-butoxy)carbonylamino}methyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(tert-butoxy)carbonyl]amino}methyl)-2-methylbutanoic acid
• Butanoic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2-methyl-
• 2-({(tert-butoxy)carbonylamino}methyl)-2-methylbutanoic acid

• Inchi： 1S/C11H21NO4/c1-6-11(5,8(13)14)7-12-9(15)16-10(2,3)4/h6-7H2,1-5H3,(H,12,15)(H,13,14)
• InChI Key： SEUXPDHPZUFZFQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CNC(OC(C)(C)C)=O)(C)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on 2-({(tert-butoxy)carbonylamino}methyl)-2-methylbutanoic acid

Comprehensive Overview of 2-({(tert-butoxy)carbonylamino}methyl)-2-methylbutanoic acid (CAS No. 1423031-71-3)

2-({(tert-butoxy)carbonylamino}methyl)-2-methylbutanoic acid (CAS No. 1423031-71-3) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and biochemical applications. This compound, characterized by its tert-butoxycarbonyl (Boc) protecting group and carboxylic acid functionality, plays a pivotal role in modern synthetic chemistry. Its unique structure enables it to serve as a versatile building block for drug discovery and bioconjugation, aligning with current trends in targeted drug delivery and precision medicine.

The growing demand for Boc-protected amino acid derivatives like 2-({(tert-butoxy)carbonylamino}methyl)-2-methylbutanoic acid reflects the increasing focus on peptide-based therapeutics. Researchers frequently search for "Boc group stability in acidic conditions" or "applications of Boc-amino acids in solid-phase synthesis," highlighting the compound's relevance. Its sterically hindered structure enhances stability during reactions, making it ideal for multi-step synthetic routes—a critical feature for developing complex molecules like GPCR-targeting drugs or enzyme inhibitors.

From a synthetic perspective, CAS No. 1423031-71-3 offers advantages in chiral auxiliaries and asymmetric synthesis, addressing the pharmaceutical industry's need for enantiomerically pure intermediates. Recent studies emphasize its utility in prodrug design, particularly for improving bioavailability—a hot topic in oral drug formulation discussions. The compound's carboxylic acid moiety also facilitates bioconjugation, enabling its use in antibody-drug conjugates (ADCs) and fluorescent probes for diagnostic applications.

Environmental and regulatory considerations further underscore the importance of 2-({(tert-butoxy)carbonylamino}methyl)-2-methylbutanoic acid. Unlike some traditional reagents, this compound exhibits favorable green chemistry metrics, with researchers exploring its use in solvent-free reactions and catalytic processes. These attributes respond to the rising demand for sustainable synthetic methods, as evidenced by search trends for "eco-friendly peptide coupling reagents" or "Boc deprotection alternatives."

In analytical applications, CAS No. 1423031-71-3 demonstrates excellent compatibility with HPLC purification and mass spectrometry characterization—key requirements for quality control in GMP-compliant production. The compound's UV-active properties make it particularly valuable for high-throughput screening platforms, addressing the pharmaceutical industry's need for rapid hit identification in drug discovery pipelines.

The future outlook for 2-({(tert-butoxy)carbonylamino}methyl)-2-methylbutanoic acid remains promising, particularly in emerging fields like PROTAC technology and degrader platforms. Its structural features enable precise molecular recognition, making it a candidate for developing heterobifunctional molecules. As the scientific community increasingly searches for "next-generation therapeutic modalities," this compound's role in targeted protein degradation strategies continues to gain attention.